Cas no 80243-14-7 (Thiophene, 3-(1,1-dimethylethyl)-2,5-dimethyl-)

• Product Name: Thiophene, 3-(1,1-dimethylethyl)-2,5-dimethyl-
• CAS No: 80243-14-7
• MF: C₁₀H₁₆S
• MW: 168.299041748047
• CID: 1800802
• PubChem ID: 5324805
• Update Time: 2025-04-21

Thiophene, 3-(1,1-dimethylethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(1,1-dimethylethyl)-2,5-dimethyl-
• SCHEMBL14817559
• 2,5-dimethyl-3-t-butylthiophene
• 80243-14-7
• InChI=1/C10H16S/c1-7-6-9(8(2)11-7)10(3,4)5/h6H,1-5H
• DTXSID00415958

• Inchi： 1S/C10H16S/c1-7-6-9(8(2)11-7)10(3,4)5/h6H,1-5H3
• InChI Key： AFXWPKWTEUYGCP-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)(C)C

Computed Properties

• Exact Mass: 168.09727168g/mol
• Monoisotopic Mass: 168.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes